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Get Quote

Physical Properties & Characterization Data

The table below consolidates key reference data for N-hexadecylaniline (also known as 4-Hexadecylaniline)

from chemical databases and research publications.

Property Value / Description Source / Context

CAS Number 79098-13-8 [1] [2] Commercial samples

Molecular
Formula

C₂₂H₃₉N [1] [2] -

Molecular
Weight

317.55 g/mol [1] [2] -

Melting Point 53-56 °C (lit.) [1] [2] Supplier specification (Sigma-Aldrich) [1]

Boiling Point 254-255 °C at 15 mmHg (lit.)
[1] [2]

Supplier specification (Sigma-Aldrich) [1]

Purity 97% [1] Supplier specification (Sigma-Aldrich) [1]
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Property Value / Description Source / Context

Infrared
Spectrum

Reference spectrum available
[3]

NIST WebBook (Coblentz Society data); solid in
oil mull [3]

Experimental Protocols for Validation

You can use the following established experimental methodologies to characterize commercial samples and

validate their purity and functional performance.

Purity and Structural Analysis

Chromatographic Methods: While a specific method for N-hexadecylaniline is not detailed, a robust

High-Performance Liquid Chromatography (HPLC) protocol for quantifying similar aromatic

amines (aniline and N-methylaniline) exists [4]. This method can be adapted.

Column: Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm) [4].
Mobile Phase: Acetonitrile-water mixture (e.g., 70:30 v/v) [4].

Detection: UV detector at 190 nm [4].
Sample Preparation: Dissolve the sample in an appropriate solvent (e.g., acetonitrile) and filter

before injection.

Spectroscopic Methods:

Fourier-Transform Infrared Spectroscopy (FTIR): Compare the spectrum of your sample

against the reference spectrum provided by the NIST WebBook [3]. This helps verify the
molecular structure and identify any major functional group contaminants.

Nuclear Magnetic Resonance (NMR): Although a specific spectrum for N-hexadecylaniline
was not found, ^1H NMR is a standard technique for confirming molecular structure and

assessing purity. You would typically look for the expected signals for the aromatic protons, the
amine proton, and the long aliphatic chain [5].

Functional Performance in Synthesis
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A key application of N-hexadecylaniline is the synthesis of gold nanoparticles (AuNPs), where it acts as

both a reducing and a stabilizing agent [6] [7]. The efficiency of a sample in this reaction can serve as a

functional purity test. The experimental workflow can be summarized as follows:

Prepare Aqueous HAuCl₄ Solution

Spread HDA Monolayer
on Solution Surface

Incubate at Constant
Surface Pressure (π)

Monitor Area Change (ΔA) over Time

Transfer Film via
Langmuir-Blodgett Method

Determine Kinetic Constants
and Nucleation Profile

Data for Kinetic Analysis

Characterize with AFM

Data on NPs Size/Shape

Click to download full resolution via product page

Key Experimental Details:
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Interface: The reaction is often organized at the air-water interface using a Langmuir-Blodgett
trough [6].
Conditions: A solution of tetrachloroauric acid (HAuCl₄) is used as the subphase. An HDA

monolayer is spread on its surface, and the area change is monitored at a constant surface
pressure (e.g., 5 mN/m) [6].

Characterization: The resulting nanoparticles are characterized by Atomic Force Microscopy
(AFM) and UV-Vis spectroscopy to determine their size, shape, and plasmon resonance

properties [6] [7].
Kinetic Analysis: The reduction process can be analyzed using a monolayer kinetic model

(e.g., based on the Finke-Watzky mechanism) to determine rate constants for nucleation and
growth [6]. Impure samples are likely to show deviations in these kinetic parameters and
result in inconsistent nanoparticle morphology.

A Practical Path Forward for Your Guide

Since a direct comparative study is not available, I suggest you consider the following approach to create

your own objective guide:

Procure Samples: Obtain samples from multiple global suppliers (e.g., Sigma-Aldrich, American
Custom Chemicals, Crysdot) [2].

Conduct Side-by-Side Tests: Use the analytical methods (HPLC, FTIR, NMR) and the functional
nanoparticle synthesis test described above to characterize each sample.

Tabulate Results: Create comparison tables for the physical properties, chromatographic purity, and
performance metrics (like nanoparticle yield and shape uniformity) for each supplier.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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